Cas no 1058712-23-4 ((2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one
• CAS No: 1058712-23-4
• MF: C₁₈H₁₆O₅
• MW: 312.316645622253
• MDL: MFCD00098921
• CID: 5205572
• Update Time: 2026-03-06

(2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one

• MDL： MFCD00098921
• Inchi： 1S/C18H16O5/c1-20-15-8-5-13(10-17(15)21-2)14(19)6-3-12-4-7-16-18(9-12)23-11-22-16/h3-10H,11H2,1-2H3/b6-3+
• InChI Key： FBXJBLNGPPHWDT-ZZXKWVIFSA-N
• SMILES： C(C1=CC=C(OC)C(OC)=C1)(=O)/C=C/C1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 312.1
• Monoisotopic Mass: 312.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54A^2

Experimental Properties

• Density: 1.254
• Boiling Point: 487.3°C at 760 mmHg
• Flash Point: 216.6°C
• Refractive Index: 1.612
• PSA: 53.99000
• LogP: 3.32860

Additional information on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one

Research Brief on (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS: 1058712-23-4)

Recent studies on the compound (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one (CAS: 1058712-23-4) have highlighted its potential as a bioactive molecule in chemical biology and pharmaceutical research. This chalcone derivative has garnered attention due to its unique structural features and promising pharmacological properties. The compound's synthesis, mechanism of action, and therapeutic applications have been the focus of several investigations, making it a subject of significant interest in the field.

One of the key findings from recent research is the compound's role as an inhibitor of specific enzymatic pathways involved in inflammatory and oxidative stress responses. Studies have demonstrated that (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one exhibits potent anti-inflammatory and antioxidant activities, which are attributed to its ability to modulate key signaling molecules such as NF-κB and Nrf2. These properties suggest potential applications in the treatment of chronic inflammatory diseases and conditions associated with oxidative damage.

In addition to its anti-inflammatory effects, the compound has shown promise in anticancer research. Preclinical studies have revealed that it can induce apoptosis in various cancer cell lines by targeting specific molecular pathways, including those involved in cell cycle regulation and survival. The compound's selectivity towards cancer cells, while sparing normal cells, underscores its potential as a therapeutic agent with reduced side effects. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its efficacy.

The synthesis of (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one has also been refined in recent years, with researchers developing more efficient and scalable methods. Advances in green chemistry have enabled the use of environmentally friendly catalysts and solvents, reducing the environmental impact of its production. These improvements are critical for facilitating its transition from laboratory-scale synthesis to industrial production, should its therapeutic potential be confirmed in clinical trials.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, pharmacokinetics, and long-term safety need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this molecule closer to therapeutic application.

In conclusion, (2E)-3-(2H-1,3-benzodioxol-5-yl)-1-(3,4-dimethoxyphenyl)prop-2-en-1-one represents a compelling candidate for further investigation in chemical biology and drug development. Its multifaceted pharmacological profile, combined with advances in synthesis methodologies, positions it as a molecule with significant potential. Future research should focus on elucidating its mechanisms of action, optimizing its therapeutic properties, and addressing translational challenges to unlock its full clinical potential.